Cas no 689-11-2 (1-Butylurea)

• Product Name: 1-Butylurea
• CAS No: 689-11-2
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD00025453
• CID: 39545
• PubChem ID: 12715
• Update Time: 2025-10-28

1-Butylurea Chemical and Physical Properties

Names and Identifiers

• sec-butylurea
• N-sec-Butylurea
• 2-METHYLPROPYLUREA
• 1-​Butylurea
• butan-2-ylurea
• N-SEC-BUTYLUREA ---CRYSTALLINE POWDER---
• N-(1-METHYLPROPYL)UREA
• Urea, (1-methylpropyl)-
• Urea, sec-butyl-
• 1-sec-butylurea
• N-(sec-butyl)urea
• (butan-2-yl)urea
• Secondary butylurea
• Urea, 1-sec-butyl-
• sec-butyl urea
• Urea, N-(1-methylpropyl)-
• sec-Butyl-harnstoff
• secbutylurea;
• s-butylurea
• sec-butyl-urea;
• sec-butyl urea;
• N-s-butylurea;
• 1-sec-butylurea;
• NSC27458
• (1-methylpropyl)urea;
• DSSTox_CID_7294
• amino-N-(methylpropyl)amide
• DSSTox_RID_78392
• SCH
• SCHEMBL43129
• NS00036748
• DTXSID8027294
• HSDB 5742
• CS-0221509
• AKOS000116847
• HMS1755L01
• CBRSBDUOPJQVMP-UHFFFAOYSA-N
• MFCD00025453
• UNII-U467SL0X4P
• 1-?Butylurea
• AS-58033
• CAS-689-11-2
• EN300-09349
• 1-(sec-butyl)urea
• Z56979270
• AMY7838
• NSC 27458
• D95824
• J-523179
• EINECS 211-709-1
• Q27290664
• U467SL0X4P
• FT-0632810
• NSC-27458
• Tox21_301703
• AKOS017268968
• DTXCID407294
• NCGC00255161-01
• N-SEC-BUTYLUREA [HSDB]
• CHEMBL3186814
• 689-11-2
• Urea, (1methylpropyl)
• Urea, secbutyl
• (1-Methylpropyl)-urea; sec-Butyl-urea ; N-sec-Butylurea; NSC 7458; sec-Butylurea
• Urea, 1secbutyl
• NsecButylurea
• DB-055203
• 1-Butylurea

• MDL： MFCD00025453
• Inchi： 1S/C5H12N2O/c1-3-4(2)7-5(6)8/h4H,3H2,1-2H3,(H3,6,7,8)
• InChI Key： CBRSBDUOPJQVMP-UHFFFAOYSA-N
• SMILES： O=C(N)NC(C)CC

Computed Properties

• Exact Mass: 116.09500
• Monoisotopic Mass: 116.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0551 (rough estimate)
• Melting Point: No data available
• Boiling Point: 217.23°C (rough estimate)
• Flash Point: 57.5°C
• Refractive Index: 1.4496 (estimate)
• PSA: 55.12000
• LogP: 1.54440
• FEMA: 2440
• Vapor Pressure: 1.4±0.3 mmHg at 25°C

1-Butylurea Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%) H317 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H302 (100%) H317 (100%)
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas
• Solvents and Organic Chemicals Organic Compounds

Additional information on 1-Butylurea

1-Butylurea (CAS No. 689-11-2): An Overview of Its Properties, Applications, and Recent Research Advances

1-Butylurea (CAS No. 689-11-2) is a versatile compound with a wide range of applications in various fields, including pharmaceuticals, agriculture, and materials science. This compound, also known as butylurea or N-butylurea, is a derivative of urea with a butyl group attached to the nitrogen atom. Its unique chemical structure and properties make it an interesting subject for both academic research and industrial applications.

The chemical formula of 1-Butylurea is C₄H₁₀N₂O, and it has a molecular weight of approximately 102.13 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and many organic solvents. Its melting point is around 93-95°C, and it has a low vapor pressure, making it relatively stable under normal conditions.

In the pharmaceutical industry, 1-Butylurea has been studied for its potential as an intermediate in the synthesis of various drugs. One of the key areas of interest is its role in the development of antifungal agents. Recent research has shown that 1-Butylurea can be used as a building block to create compounds with enhanced antifungal activity against common pathogens such as Candida albicans and Aspergillus fumigatus. This makes it a valuable component in the formulation of topical antifungal treatments.

Beyond its pharmaceutical applications, 1-Butylurea has also found use in agricultural chemistry. It can be used as a urease inhibitor to reduce the loss of nitrogen from fertilizers, thereby improving crop yields and reducing environmental pollution. Studies have demonstrated that when applied to soil, 1-Butylurea effectively slows down the conversion of urea to ammonia, which can be lost to the atmosphere or leach into groundwater.

In materials science, 1-Butylurea has been explored for its potential in the synthesis of advanced polymers and coatings. Its ability to form stable complexes with various metal ions makes it useful in the development of functional materials with improved mechanical properties and thermal stability. Recent research has focused on using 1-Butylurea as a cross-linking agent in polymer networks, leading to the creation of materials with enhanced durability and resistance to environmental factors.

The environmental impact of 1-Butylurea has also been a subject of recent studies. While it is generally considered safe for use in industrial applications, there is ongoing research to understand its long-term effects on ecosystems. Studies have shown that at low concentrations, 1-Butylurea does not pose significant risks to aquatic life or soil microorganisms. However, higher concentrations may have adverse effects, highlighting the importance of proper handling and disposal practices.

In conclusion, 1-Butylurea (CAS No. 689-11-2) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties make it an important intermediate in pharmaceutical synthesis, an effective urease inhibitor in agriculture, and a valuable component in materials science. Ongoing research continues to uncover new potential uses for this compound, further expanding its utility and importance in modern science and technology.